Insecticidal Efficacy vs. Acid Lead Arsenate
In a controlled field trial targeting the pecan leaf case-bearer, copper acetoarsenite (Paris green) demonstrated superior insecticidal efficacy compared to acid lead arsenate when both were formulated with Bordeaux mixture and standardized to equivalent metallic arsenic content [1]. This head-to-head comparison establishes a clear performance delta for end-users considering arsenical stomach poisons for chewing insect control.
| Evidence Dimension | Insecticidal efficacy against pecan leaf case-bearer |
|---|---|
| Target Compound Data | Paris green-Bordeaux mixture combination |
| Comparator Or Baseline | Acid lead arsenate-Bordeaux mixture combination |
| Quantified Difference | Paris green-Bordeaux mixture was more effective than acid lead arsenate-Bordeaux mixture when both contained approximately the same quantity of metallic arsenic |
| Conditions | Field trial on pecan foliage; both arsenicals used in combination with Bordeaux mixture at equivalent metallic arsenic content |
Why This Matters
For procurement decisions in historical insecticide research or specialized agricultural applications, this data confirms that copper acetoarsenite provides higher efficacy per unit of arsenic applied compared to lead arsenate, directly impacting application rates and cost-effectiveness.
- [1] Moznette, G. F. (1930). Relative Effects of Bordeaux Mixture And Of Hydrated Lime On Arsenical Sprays in the Control Of the Pecan Leaf Case-Bearer. Journal of Economic Entomology, 23(4), 691–699. View Source
